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Compound of Interest

Compound Name: Allyl methyl disulfide-d3

Cat. No.: B12374138

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Allyl methyl disulfide-d3. The information presented is primarily based on the data available
for the non-deuterated analogue, Allyl methyl disulfide (CAS: 2179-58-0), and should be
applied with the understanding that while isotopic labeling with deuterium is not expected to
significantly alter the chemical reactivity or toxicity, it is crucial to handle all chemicals with care
in a laboratory setting.

Chemical Identification and Properties

Allyl methyl disulfide-d3 is the deuterated form of allyl methyl disulfide, a naturally occurring
organosulfur compound found in plants of the Allium genus.[1] It is primarily used in research
settings as a tracer or an internal standard for quantitative analysis.[2]

Table 1: Physical and Chemical Properties of Allyl Methyl Disulfide
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Property Value Source
Molecular Formula C4H8S2 [1]
Molecular Weight 120.2 g/mol [1]
Appearance Colorless to pale yellow liquid [11[3]
Boiling Point 30-33 °C @ 20 mm Hg [11[3]
Flash Point 35°C (95 °F) [31[4]

- Not miscible or difficult to mix
Solubility with water

[4]

Hazard Identification and Classification

Allyl methyl disulfide is classified as a flammable liquid and may cause irritation upon contact.

[1]5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
H225: Highly flammable liquid
Flammable liquids 2/3 and vapor / H226: Flammable
liquid and vapor[1]
Acute toxicity, oral 4 H302: Harmful if swallowed[1]
) S H315: Causes skin irritation[1]
Skin corrosion/irritation 2

[5]

Serious eye damage/eye

H319: Causes serious eye

2A

irritation irritation[1][5]
Specific target organ toxicity - ]

] ) H335: May cause respiratory
single exposure (respiratory 3 o

o irritation[1]
tract irritation)
Signal Word: Warning[4]
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Handling and Storage Protocols

Proper handling and storage are critical to ensure safety in the laboratory.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]
o Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[5][6]

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[5] If
ventilation is inadequate, a respirator may be necessary.[4]

Safe Handling Practices

Click to download full resolution via product page

Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated place away from heat,
sparks, open flames, and strong oxidizing agents.[5] The recommended storage temperature is
typically between 2-8°C.

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures
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Exposure Route Procedure

Move to fresh air. Seek medical attention if

Inhalation .

symptoms persist.[5]

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water. Seek medical advice if

irritation persists.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) o

do. Continue rinsing. Seek medical attention if

irritation persists.[5]

) Rinse mouth. Do NOT induce vomiting. Seek
Ingestion i i i i
immediate medical advice.[5]

Accidental Release Measures

In the event of a spill, ensure the area is well-ventilated and eliminate all ignition sources.
Absorb the spill with an inert material (e.g., sand, earth) and collect it in a suitable container for
disposal.[5]

Click to download full resolution via product page

Fire-Fighting Measures

Allyl methyl disulfide is a flammable liquid.[4] In case of fire, use water spray, foam, dry
chemical, or carbon dioxide as extinguishing media.[5] Firefighters should wear self-contained
breathing apparatus and full protective gear.[5]

Toxicological Information

Based on the data for the non-deuterated compound, allyl methyl disulfide is harmful if
swallowed and causes skin and eye irritation.[1][5] The toxicological properties of the
deuterated form have not been fully investigated.
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[4] Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.

This technical guide is intended to provide essential safety information. Always refer to the
specific Safety Data Sheet (SDS) provided by the supplier and consult with your institution's
environmental health and safety department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12374138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

